4-(4-Cyclohexylphenyl)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-(4-cyclohexylphenyl)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C21H30N2O3/c1-22-11-13-23(14-12-22)19(21(25)26)15-20(24)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h7-10,16,19H,2-6,11-15H2,1H3,(H,25,26)
• InChI Key: GTQYSWJELWJMEW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CC(=O)C2=CC=C(C=C2)C3CCCCC3)C(=O)O
• Molecular Formula: C21H30N2O3
• Molecular Weight: 358.5 g/mol

Description

4-(4-Cyclohexylphenyl)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid (hereafter referred to as CMPO) is a synthetic compound with a variety of applications in scientific research. CMPO has been used in studies of biochemical and physiological processes, as well as in laboratory experiments.

Scientific Research Applications

Phenylpiperazine Derivatives in Medicinal Chemistry

Phenylpiperazine derivatives represent a versatile scaffold in medicinal chemistry, with some reaching late-stage clinical trials for the treatment of CNS disorders, showcasing their "druglikeness" (Maia et al., 2012). This review suggests the potential for these compounds in various therapeutic areas beyond the CNS, emphasizing the need for further exploration in new research fields.

Application in Environmental and Food Analysis

Antibody-based methods have been increasingly applied in environmental and food research, including the detection of various herbicides, pollutants, and veterinary drugs. These advancements suggest the potential for developing sensitive assays for monitoring environmental contaminants and ensuring food safety, which could extend to compounds similar to the one of interest (Fránek & Hruška, 2018).

Insights into Related Compounds

While not directly related to "4-(4-Cyclohexylphenyl)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid," research on other chemical compounds provides insights into potential applications and effects. For instance, studies on 2,4-D herbicide toxicity offer a scientometric review of its environmental impact and toxicity, highlighting the global research trends and gaps in this area (Zuanazzi et al., 2020). This type of research underscores the importance of understanding the environmental and health implications of chemical compounds.